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Compound of Interest

Compound Name: Leupeptin (hemisulfate)

Cat. No.: B10800245 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Leupeptin is a naturally occurring tripeptide produced by various species of actinomycetes that

acts as a reversible, competitive inhibitor of a broad spectrum of proteases.[1][2][3] When cells

are lysed for protein analysis techniques such as Western blotting, endogenous proteases are

released, which can lead to the degradation of target proteins and compromise experimental

results. The inclusion of protease inhibitors like leupeptin in the lysis buffer is a critical step to

preserve protein integrity.

Mechanism of Action
Leupeptin effectively inhibits serine and cysteine proteases.[1][2] Its inhibitory action is

achieved through the formation of a covalent hemiacetal adduct between its aldehyde group

and the active site serine or cysteine residue of the protease.[3] This reversible binding blocks

the catalytic activity of the enzyme. Leupeptin is known to inhibit proteases such as calpain,

cathepsin B, trypsin, and plasmin.[4][5][6] However, it does not significantly inhibit α-

chymotrypsin or thrombin.[1][7]
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Parameter Value References

Molecular Formula C20H38N6O4 · ½ H2SO4 [4]

Molecular Weight 475.6 g/mol [4][8]

Form Lyophilized powder [8]

Solubility

Water (up to 50 mg/mL),

DMSO, ethanol, methanol,

acetic acid

[4][7]

Recommended Stock Solution

Concentration

10 mM in sterile water or

DMSO
[3][4][8]

Recommended Working

Concentration
1-10 µM (0.5-5 µg/mL) [1]

Storage of Lyophilized Powder -20°C [4][7]

Storage of Stock Solution
-20°C for up to 1 month; 4°C

for up to 1 week
[1][4][9]

Stability of Working Solution
Stable for only a few hours;

should be kept on ice
[4][9]

Experimental Protocols
1. Preparation of a 10 mM Leupeptin Stock Solution

This protocol provides instructions for preparing a 1000X stock solution.

Materials:

Leupeptin hemisulfate salt (MW: 475.6 g/mol )

Sterile, purified water or DMSO

Microcentrifuge tubes

Pipettes and sterile tips

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/127/263/l8511pis-mk.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/127/263/l8511pis-mk.pdf
https://www.ubpbio.com/temp/P1057_Leupeptin_Datasheet.pdf
https://www.ubpbio.com/temp/P1057_Leupeptin_Datasheet.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/127/263/l8511pis-mk.pdf
https://www.cellsignal.com/products/activators-inhibitors/leupeptin-hemisulfate/73618
https://www.serva.de/enDE/ProductDetails/582_184_51867_Leupeptin_0_184.html
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/127/263/l8511pis-mk.pdf
https://www.ubpbio.com/temp/P1057_Leupeptin_Datasheet.pdf
https://en.wikipedia.org/wiki/Leupeptin
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/127/263/l8511pis-mk.pdf
https://www.cellsignal.com/products/activators-inhibitors/leupeptin-hemisulfate/73618
https://en.wikipedia.org/wiki/Leupeptin
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/127/263/l8511pis-mk.pdf
https://www.mpbio.com/media/document/file/datasheet/dest/m/p/_/d/s/_/0/2/1/9/5/MP_DS_02195623.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/127/263/l8511pis-mk.pdf
https://www.mpbio.com/media/document/file/datasheet/dest/m/p/_/d/s/_/0/2/1/9/5/MP_DS_02195623.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Weigh out 10 mg of leupeptin hemisulfate powder and transfer it to a microcentrifuge tube.

To create a 10 mM stock solution, add 2.1 mL of sterile, purified water or DMSO to the

tube.[8]

Vortex the tube until the leupeptin is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for up to one month.[1][4][9]

2. Addition of Leupeptin to Western Blot Lysis Buffer

This protocol describes how to add leupeptin to a standard lysis buffer, such as RIPA or NP-40

buffer.[10][11]

Materials:

Prepared lysis buffer (e.g., RIPA, NP-40)

10 mM Leupeptin stock solution

Ice

Procedure:

Thaw an aliquot of the 10 mM leupeptin stock solution on ice.

Just before lysing the cells or tissues, add the leupeptin stock solution to the ice-cold lysis

buffer to achieve the desired final working concentration. For a 1000X stock, this is a

1:1000 dilution. For example, add 1 µL of 10 mM leupeptin stock to 1 mL of lysis buffer for

a final concentration of 10 µM.

Mix the buffer gently by inverting the tube.
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The lysis buffer containing leupeptin is now ready for use. Keep the buffer on ice

throughout the protein extraction procedure.

Important Considerations:

Due to its aldehyde group, leupeptin can act as a reducing agent and may interfere with

certain protein quantification assays, such as the Lowry assay, and to a lesser extent, the

Bradford assay.[4][9]

For optimal protection against protein degradation, leupeptin is often used in combination

with other protease inhibitors to create a protease inhibitor cocktail. This ensures the

inhibition of a wider range of proteases.
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Preparation of Leupeptin Stock Solution

Preparation of Lysis Buffer with Leupeptin

Weigh 10 mg Leupeptin

Dissolve in 2.1 mL Water or DMSO

Vortex to Mix

Aliquot into single-use tubes

Store at -20°C

Thaw Leupeptin Stock on Ice

Add to Cold Lysis Buffer (1:1000)

Mix Gently

Ready for Cell Lysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes & Protocols: Utilizing Leupeptin in
Western Blot Lysis Buffer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800245#protocol-for-using-leupeptin-in-western-
blot-lysis-buffer]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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